Cas no 56077-84-0 (Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester)

• Product Name: Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester
• CAS No: 56077-84-0
• MF: C₉H₈Cl₂O₅S
• MW: 299.127820014954
• CID: 4037456
• PubChem ID: 13587831
• Update Time: 2025-11-02

Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester
• (2-Chloro-4-chlorosulfonyl-phenoxy)-acetic acid methyl ester
• GS3238
• methyl 2-(2-chloro-4-(chlorosulfonyl)phenoxy)acetate
• SCHEMBL20927488
• AKOS022191707
• 56077-84-0
• C9H8Cl2O5S

• Inchi： 1S/C9H8Cl2O5S/c1-15-9(12)5-16-8-3-2-6(4-7(8)10)17(11,13)14/h2-4H,5H2,1H3
• InChI Key： DMDFUZUADFXYOW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C(S(Cl)(=O)=O)C=C1Cl

Computed Properties

• Exact Mass: 297.9469499Da
• Monoisotopic Mass: 297.9469499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester

Comprehensive Overview of Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester (CAS No. 56077-84-0)

Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester (CAS No. 56077-84-0) is a specialized organic compound with significant applications in chemical synthesis and industrial processes. This ester derivative is characterized by its unique molecular structure, which includes a chlorosulfonyl group and a phenoxy moiety, making it a valuable intermediate in various chemical reactions. Researchers and industry professionals often seek detailed information about this compound due to its role in advanced material science and specialty chemical production.

The compound is also referred to by its systematic name, methyl 2-chloro-4-(chlorosulfonyl)phenoxyacetate, which highlights its functional groups. Its CAS number 56077-84-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. The presence of both chloro and sulfonyl groups in its structure contributes to its reactivity, enabling its use in the synthesis of more complex molecules.

One of the key reasons for the growing interest in Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester is its potential applications in the development of agrochemicals and pharmaceuticals. Recent trends in green chemistry have spurred investigations into how this compound can be utilized in more sustainable synthesis routes. For instance, researchers are exploring its role in catalytic processes that minimize waste and energy consumption, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

From a structural perspective, the methyl ester component of this compound enhances its solubility in organic solvents, facilitating its use in various reaction conditions. The chlorosulfonyl group, on the other hand, is a reactive site that can undergo further transformations, such as nucleophilic substitutions, making it a versatile building block in organic synthesis. These properties are particularly relevant to chemists working on drug discovery and material science, where precise control over molecular architecture is crucial.

In industrial settings, CAS No. 56077-84-0 is often employed as an intermediate in the production of specialty chemicals. Its ability to introduce both chloro and sulfonyl functionalities into target molecules makes it valuable for creating compounds with specific electronic or steric properties. For example, it may be used in the synthesis of dyes, polymers, or performance chemicals where these functional groups are desirable.

The safety profile and handling requirements of Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester are important considerations for laboratory and industrial users. While not classified as hazardous under standard regulations, proper storage conditions—typically in a cool, dry environment away from strong oxidizers—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidance on appropriate personal protective equipment and handling procedures for this chemical.

Analytical characterization of this compound typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy, which allow for precise identification and purity assessment. These methods are particularly important when the compound is used in pharmaceutical applications, where stringent quality control is mandatory. The availability of high-purity methyl 2-chloro-4-(chlorosulfonyl)phenoxyacetate is therefore critical for research and development purposes.

Market dynamics for CAS No. 56077-84-0 reflect the growing demand for specialized chemical intermediates in Asia-Pacific and North American regions. Manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of diverse industries, from electronics to agriculture. Recent patents and publications suggest ongoing innovation in the applications of this compound, particularly in areas such as polymer modification and surface functionalization.

Environmental considerations surrounding Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester have led to studies on its biodegradation pathways and potential ecological impacts. While the compound is not classified as a persistent organic pollutant, responsible disposal methods are encouraged to minimize any potential environmental footprint. These aspects are particularly relevant to companies seeking to align their operations with green chemistry principles and sustainability goals.

For researchers interested in working with this compound, sourcing high-quality methyl 2-chloro-4-(chlorosulfonyl)phenoxyacetate from reputable suppliers is essential. Certificate of Analysis (CoA) documents should be reviewed to confirm identity, purity, and impurity profiles. Many suppliers now provide detailed technical specifications and application notes to assist customers in optimizing their use of this chemical intermediate.

The future outlook for CAS No. 56077-84-0 appears promising, with potential applications emerging in fields such as advanced material science and pharmaceutical development. As synthetic methodologies continue to evolve, this compound may find new roles in click chemistry approaches or as a building block for functional materials. Its unique combination of chloro and sulfonyl functionalities offers diverse possibilities for molecular design and innovation.

In summary, Acetic acid, [2-chloro-4-(chlorosulfonyl)phenoxy]-, methyl ester represents an important chemical intermediate with wide-ranging applications across multiple industries. Its distinctive molecular features and reactivity profile make it a valuable tool for chemists and material scientists. As research continues to uncover new uses for this compound, its significance in specialty chemical synthesis is likely to grow, supported by ongoing advancements in synthetic methodology and process optimization.